Cas no 103620-93-5 (Pentanoic acid, 3-methyl-3-[[(phenylmethyl)thio]methyl]-)

• Product Name: Pentanoic acid, 3-methyl-3-[[(phenylmethyl)thio]methyl]-
• CAS No: 103620-93-5
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 1138111
• PubChem ID: 71333035
• Update Time: 2025-04-20

Pentanoic acid, 3-methyl-3-[[(phenylmethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-methyl-3-[[(phenylmethyl)thio]methyl]-
• 3-(benzylsulfanylmethyl)-3-methylpentanoic acid
• DTXSID80761364
• 3-[(Benzylsulfanyl)methyl]-3-methylpentanoic acid
• 103620-93-5

• Inchi： 1S/C14H20O2S/c1-3-14(2,9-13(15)16)11-17-10-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3,(H,15,16)
• InChI Key： LMIVIKNYHWCTOD-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(C)(CC(=O)O)CC

Computed Properties

• Exact Mass: 252.1185
• Monoisotopic Mass: 252.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.81080